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Compound of Interest

Compound Name: Antibacterial agent 196

Cat. No.: B12369320 Get Quote

MP196: A Cationic Hexapeptide
MP196 is a short, synthetic cationic antimicrobial peptide. It is composed of alternating arginine

(R) and tryptophan (W) residues, resulting in an amphipathic structure that facilitates its

interaction with and disruption of bacterial cell membranes.[1] Its primary sequence is

RWRWRW-NH2.[1] The peptide's mechanism of action involves insertion into the bacterial

cytoplasmic membrane, leading to the inhibition of cellular respiration and cell wall synthesis.[2]

[3]

Chemical Structure of MP196
The chemical structure of MP196 is defined by its amino acid sequence. The C-terminus is

amidated.

Primary Sequence: Arg-Trp-Arg-Trp-Arg-Trp-NH₂

Molecular Formula: C₅₁H₆₉N₁₉O₆[4]

Molar Mass: 1044.240 g/mol [4]
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Caption: Linear sequence and side chain functionalities of the MP196 peptide.

Quantitative Data for MP196
The antimicrobial efficacy of MP196 has been quantified by determining its Minimum Inhibitory

Concentration (MIC) against various bacterial strains.
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Bacterial Strain MIC (µg/mL) Reference

Bacillus subtilis 16 [5]

Staphylococcus aureus DSM

20231
16 [5]

Methicillin-resistant S. aureus

(MRSA) ATCC 43300
32 [5]

Vancomycin-intermediate S.

aureus (VISA) SG511
32 [5]

Vancomycin-intermediate S.

aureus (VISA) strains
16 - 64 [5]

Experimental Protocols: MIC Determination
The Minimum Inhibitory Concentration (MIC) for MP196 is typically determined using the broth

microdilution method as recommended by the Clinical and Laboratory Standards Institute

(CLSI).[6]

Preparation of Bacterial Inoculum: Bacterial strains are cultured in a suitable broth medium

(e.g., Mueller-Hinton Broth) to a standardized density, typically around 5 x 10⁵ colony-forming

units (CFU)/mL.[7]

Serial Dilution of the Antimicrobial Agent: MP196 is serially diluted in the broth medium in a

96-well microtiter plate to obtain a range of concentrations.

Inoculation and Incubation: Each well containing the diluted peptide is inoculated with the

standardized bacterial suspension. The plates are then incubated under appropriate

conditions (e.g., 37°C for 18-24 hours).[7]

Determination of MIC: The MIC is defined as the lowest concentration of the antimicrobial

agent that results in the complete inhibition of visible bacterial growth.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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